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Compound of Interest

Compound Name: SLP7111228

Cat. No.: B15602708

This document provides essential safety and logistical information for the proper disposal and
handling of SLP7111228, a potent and selective inhibitor of sphingosine kinase 1 (SPHK1).
The following procedures are intended for researchers, scientists, and drug development
professionals to ensure a safe laboratory environment.

l. Product Information and Physical Properties

SLP7111228, also known as SLP7111228 (hydrochloride), is a crystalline solid at room

temperature.[1] It is important to be aware of its physical and chemical properties for safe
handling and storage.
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CAS Registry No.

1449768-48-2[1]

Formal Name

(2S)-2-[[3-(4-octylphenyl)-1,2,4-oxadiazol-5-
yllmethyl]-1-pyrrolidinecarboximidamide,

monohydrochloride[1]

Molecular Formula

C22H33N50 » HCI[1]

Formula Weight 420.0[1]

Purity >95%(1]

UV/Vis. Amax: 249 nm[1]
Storage -20°C[1]
Stability > 4 years[1][2]

Il. Solubility Data

The solubility of SLP7111228 (hydrochloride) varies depending on the solvent. Stock solutions

can be prepared by dissolving the compound in organic solvents.[1] For aqueous buffers, it is

recommended to first dissolve SLP7111228 in ethanol and then dilute with the aqueous buffer.

[1] Aqueous solutions should not be stored for more than one day.[1]

Solvent Solubility
Ethanol ~30 mg/mL[1]
DMSO ~30 mg/mL[1]

Dimethylformamide (DMF)

~12.5 mg/mL[1]

1:3 solution of ethanol:PBS (pH 7.2)

~0.25 mg/mL[1]

lll. Safe Handling Procedures

Before handling SLP7111228, it is crucial to review the complete Safety Data Sheet (SDS)
provided by the supplier.[1] This material should be considered hazardous until more
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information is available.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles.

o Hand Protection: Wear chemical-impermeable gloves.

o Respiratory Protection: Use a NIOSH-approved respirator if adequate ventilation cannot be
maintained.

» Body Protection: Wear a lab coat and other protective clothing as necessary.
Engineering Controls:

o Handle in a well-ventilated place, preferably in a chemical fume hood.[3]

o Ensure emergency exits and a risk-elimination area are readily accessible.[3]

» An eyewash station and safety shower should be available in the immediate vicinity.[4]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1][3]

Do not ingest or inhale.[1]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[1]

Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Do not eat, drink, or smoke when using this product.[5]

IV. Disposal Procedures

Dispose of SLP7111228 and its containers in accordance with all applicable local, state, and
federal regulations.
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Step-by-Step Disposal Guidance:

o Consult Regulations: Before beginning disposal, consult your institution's environmental
health and safety (EHS) office and review local, state, and federal regulations for chemical
waste disposal.

» Container Labeling: Ensure the waste container is clearly and accurately labeled as
hazardous waste, including the full chemical name: "(2S)-2-[[3-(4-octylphenyl)-1,2,4-
oxadiazol-5-ylJmethyl]-1-pyrrolidinecarboximidamide, monohydrochloride" or "SLP7111228
(hydrochloride)".

o Waste Collection:

o Solid Waste: Collect unused or contaminated solid SLP7111228 in a designated, sealed,
and properly labeled hazardous waste container.

o Liquid Waste: Collect solutions of SLP7111228 in a designated, sealed, and properly
labeled hazardous waste container. Do not mix with incompatible wastes.

e Prevent Environmental Release: Do not allow the chemical to enter drains or sewers.[3][5]
Prevent further spillage or leakage if it is safe to do so.[3]

o Storage Pending Disposal: Store waste containers in a cool, dry, and well-ventilated area,
away from incompatible materials.[3] Keep containers tightly closed.[3]

» Arrange for Pickup: Contact your institution's EHS or a licensed hazardous waste disposal
company to arrange for the pickup and proper disposal of the waste.

V. Accidental Release Measures
In the event of a spill or accidental release, follow these procedures:

o Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the
spill.[3]

e Ventilate: Ensure adequate ventilation.[3]

» Control Ignition Sources: Remove all sources of ignition.[3] Use spark-proof tools.[3]
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o Containment: Prevent further leakage or spillage if safe to do so.[3] Do not let the product
enter drains.[3]

e Cleanup:

o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and
safety goggles.

o For solid spills, carefully sweep or scoop up the material, avoiding dust formation, and
place it in a suitable, closed container for disposal.[3]

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable, closed container for disposal.

» Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap
and water.

e Reporting: Report the incident to your supervisor and your institution's EHS department.

V1. Biological Activity and Signaling Pathway

SLP7111228 is a potent and selective inhibitor of sphingosine kinase 1 (SPHK1), with a Ki
value of 0.048 uM for SPHK1 and >10 pM for SPHK2.[2][6] SPHKL1 is a key enzyme in the
sphingolipid signaling pathway, where it phosphorylates sphingosine to form sphingosine-1-
phosphate (S1P).[2] S1P is a critical signaling molecule involved in various cellular processes.
By inhibiting SPHK1, SLP7111228 reduces the levels of S1P.[2]
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Inhibition of the SPHKZ1 signaling pathway by SLP7111228.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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